Cas no 2171698-69-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid
• CAS No: 2171698-69-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6073609
• PubChem ID: 165804065
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid
• 2171698-69-2
• EN300-1538065
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[2-(1-hydroxyethyl)piperidin-1-yl]-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(29)23-12-6-7-13-28(23)25(32)22(14-24(30)31)27-26(33)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-23,29H,6-7,12-15H2,1H3,(H,27,33)(H,30,31)
• InChI Key： OXJUXUWFJMGVFQ-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCCN1C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic Acid (CAS No. 2171698-69-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid, identified by its CAS number 2171698-69-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethyl ester moiety and a piperidine ring. The presence of these structural elements contributes to its unique chemical properties and biological interactions. Specifically, the fluoren moiety is known for its stability and hydrophobicity, which can enhance the compound's solubility and bioavailability when incorporated into drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The piperidine ring in this molecule is particularly noteworthy, as it is a common structural feature in many bioactive agents. Piperidine derivatives are known to exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of a 2-(1-hydroxyethyl)piperidinyl group into the molecular framework of this compound further enhances its potential as a pharmacological tool.

The carboxylic acid functionality at the 4-position of the butanoic acid chain provides an additional site for chemical modification, allowing for the synthesis of derivatives with tailored biological activities. This versatility makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid a valuable intermediate in the synthesis of more complex drug candidates.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that certain fluorene-based compounds can interact with specific neurotransmitter receptors, leading to modulation of neuronal activity. The presence of the fluorenylmethyl ester group in this molecule suggests that it may have similar effects on central nervous system (CNS) targets. Furthermore, the piperidine moiety could enhance blood-brain barrier penetration, which is crucial for effective CNS drug delivery.

The hydroxyethyl group attached to the piperidine ring adds another layer of complexity to the compound's biological profile. This group can participate in hydrogen bonding interactions, potentially enhancing binding affinity to biological targets. Additionally, the hydroxyl group can be further functionalized, allowing for the creation of prodrugs or analogs with improved pharmacokinetic properties.

In terms of synthetic chemistry, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid represents an excellent scaffold for exploring new synthetic methodologies. The combination of ester and amide functionalities provides multiple opportunities for selective modifications, enabling chemists to design molecules with precise structural features. This flexibility is particularly valuable in medicinal chemistry, where small structural changes can significantly impact biological activity.

The carboxylic acid at the 4-position can be used to form salts or esters, which can improve solubility and stability. This property is especially important for pharmaceutical applications, where formulation issues can often limit the efficacy of a drug candidate. Additionally, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Recent advances in computational chemistry have also highlighted the potential of this compound as a lead structure. Molecular modeling studies have shown that it can interact with various protein targets through multiple binding modes. These interactions are critical for understanding how the compound exerts its biological effects and for guiding further optimization efforts.

The development of novel therapeutic agents requires a comprehensive understanding of their chemical properties and biological activities. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(1-hydroxyethyl)piperidin-1-yloxybutoic acid (CAS No. 2171698-69) has emerged as a promising candidate due to its unique structural features and potential applications in drug discovery. Its ability to modulate key biological pathways makes it an attractive scaffold for further exploration by researchers in academia and industry alike.

In conclusion, 3-{(9H-fluorenine) methoxy carbonyl} amino -4-(2-(hydroxy ethyl) piperidin -1 - yl) -4-oxy butanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups provide numerous opportunities for therapeutic intervention across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.